N-{4-[2-(3-pyridinyl)-1,3-thiazol-4-yl]phenyl}acetamide

• IUPAC Name: N-[4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenyl]acetamide
• InChI: InChI=1S/C16H13N3OS/c1-11(20)18-14-6-4-12(5-7-14)15-10-21-16(19-15)13-3-2-8-17-9-13/h2-10H,1H3,(H,18,20)
• InChI Key: IVRQJGYCUAAJOD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=CSC(=N2)C3=CN=CC=C3
• Molecular Formula: C16H13N3OS
• DSSTOX Substance ID: DTXSID401320708
• Molecular Weight: 295.4 g/mol
• Solubility: 5.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 429641-43-0

Description

N-{4-[2-(3-pyridinyl)-1,3-thiazol-4-yl]phenyl}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of thiazole derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The exact mechanism of action of N-{4-[2-(3-pyridinyl)-1,3-thiazol-4-yl]phenyl}acetamide is not fully understood. However, it has been reported that the compound exerts its biological effects through the modulation of various signaling pathways. For example, the compound was found to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. Additionally, the compound was found to inhibit acetylcholinesterase, which is responsible for the breakdown of acetylcholine, a neurotransmitter that is involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. For example, the compound was found to induce apoptosis and inhibit cell proliferation in human breast cancer cells. Additionally, the compound was found to inhibit acetylcholinesterase, which can lead to an increase in acetylcholine levels and improve cognitive function. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{4-[2-(3-pyridinyl)-1,3-thiazol-4-yl]phenyl}acetamide in lab experiments is its potential therapeutic applications. The compound has been shown to exhibit significant antitumor activity and inhibitory activity against acetylcholinesterase, which makes it a potential candidate for the treatment of cancer and Alzheimer's disease. However, one of the limitations of using this compound is its limited availability and high cost, which can hinder its use in large-scale experiments.

Future Directions

There are several future directions for the research on N-{4-[2-(3-pyridinyl)-1,3-thiazol-4-yl]phenyl}acetamide. One of the directions is to investigate the compound's potential as a therapeutic agent for other diseases such as Parkinson's disease and multiple sclerosis. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Furthermore, the development of more efficient and cost-effective synthesis methods for this compound can facilitate its use in large-scale experiments and clinical trials.

Synthesis Methods

The synthesis of N-{4-[2-(3-pyridinyl)-1,3-thiazol-4-yl]phenyl}acetamide has been reported in the literature. One of the methods involves the reaction of 2-amino-3-cyanopyridine with 4-bromo-2-(4-methylphenyl)thiazole in the presence of a base, followed by the reaction with acetic anhydride to yield the final product. The purity of the compound was confirmed using various analytical techniques such as NMR, mass spectrometry, and elemental analysis.

Scientific Research Applications

N-{4-[2-(3-pyridinyl)-1,3-thiazol-4-yl]phenyl}acetamide has been investigated for its potential therapeutic applications. One of the studies reported that the compound exhibited significant antitumor activity against human breast cancer cells. The compound was found to induce apoptosis and inhibit cell proliferation through the downregulation of the PI3K/Akt/mTOR signaling pathway. Another study reported that the compound showed potent inhibitory activity against acetylcholinesterase, which makes it a potential candidate for the treatment of Alzheimer's disease.